Cas no 75155-58-7 (Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]-)

Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]- structure
75155-58-7 structure
Product Name:Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]-
CAS No:75155-58-7
MF:C66H78S6
MW:1063.71553087234
CID:576770
PubChem ID:433098
Update Time:2025-04-19

Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4,5,6-hexakis[[[(3,5-dimethylphenyl)methyl]thio]methyl]-
    • 1,2,3,4,5,6-hexakis[(3,5-dimethylphenyl)methylsulfanylmethyl]benzene
    • 75155-58-7
    • DTXSID60330850
    • NSC-323747
    • NSC323747
    • Inchi: 1S/C66H78S6/c1-43-13-44(2)20-55(19-43)31-67-37-61-62(38-68-32-56-21-45(3)14-46(4)22-56)64(40-70-34-58-25-49(7)16-50(8)26-58)66(42-72-36-60-29-53(11)18-54(12)30-60)65(41-71-35-59-27-51(9)17-52(10)28-59)63(61)39-69-33-57-23-47(5)15-48(6)24-57/h13-30H,31-42H2,1-12H3
    • InChI Key: DISVWHYOXUMEMS-UHFFFAOYSA-N
    • SMILES: S(CC1C=C(C)C=C(C)C=1)CC1C(CSCC2C=C(C)C=C(C)C=2)=C(CSCC2C=C(C)C=C(C)C=2)C(CSCC2C=C(C)C=C(C)C=2)=C(CSCC2C=C(C)C=C(C)C=2)C=1CSCC1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 1062.44277953g/mol
  • Monoisotopic Mass: 1062.44277953g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 24
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.9
  • Topological Polar Surface Area: 152Ų
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